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Compound of Interest

Compound Name: GS-443902 trisodium

Cat. No.: B10828260

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety information and detailed operational plans for the proper
handling and disposal of GS-443902 trisodium. As a trusted partner in laboratory safety, we
aim to provide value beyond the product itself, ensuring you have the necessary information for
safe and compliant laboratory practices.

Chemical and Physical Properties

A summary of the known quantitative data for GS-443902 trisodium is presented below. This
information is essential for safe handling and storage.
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Property Value Citation
Molecular Formula C12H13NsNasz013Ps3 [1]
Molecular Weight 597.15 g/mol [1][2]
CAS Number 1355050-21-3 [1]
Appearance Lyophilized solid [2]

33.33 mg/mL in H20 (55.82
Solubility mM), requires sonication for [1]

dissolution.

N -20°C, sealed, away from
Storage Conditions ) ] [1]
moisture and light.

The compound is unstable in
Stability in Solution solutions; freshly prepared is [3]

recommended.

Experimental Protocols: Proper Disposal
Procedures

Due to the absence of specific official disposal guidelines for GS-443902 trisodium, a
conservative approach treating the compound as a potentially hazardous chemical waste is
mandatory. The following procedures are based on general best practices for the disposal of
nucleoside analogs and other research chemicals.

1. Waste ldentification and Segregation:

o Treat as Hazardous Chemical Waste: In the absence of a specific Safety Data Sheet (SDS),
GS-443902 trisodium and any materials contaminated with it should be handled as
hazardous chemical waste.

e Segregation: Do not mix GS-443902 trisodium waste with other waste streams. It should be
collected in a dedicated, properly labeled hazardous waste container.[1] Segregate organic
solvents, toxic metals, and inorganic chemicals into separate waste containers.
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. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling GS-443902 trisodium, including a lab coat,
safety goggles, and chemical-resistant gloves.

. Disposal of Unused or Expired GS-443902 Trisodium:
Solid Waste:

o Collect the solid GS-443902 trisodium in its original container or a compatible, well-
sealed secondary container.

o Label the container clearly as "Hazardous Waste: GS-443902 trisodium".

o Store in a designated satellite accumulation area away from incompatible materials.[3]
Aqueous Solutions:

o Do not dispose of solutions down the drain.[2]

o Collect all agueous solutions containing GS-443902 trisodium in a dedicated, leak-proof,
and clearly labeled hazardous waste container. The container should be made of a
material compatible with the solution.

o The label should include "Hazardous Waste: Aqueous GS-443902 trisodium" and the
approximate concentration.

. Disposal of Contaminated Materials:

Sharps: Needles, syringes, or other sharps contaminated with GS-443902 trisodium must
be disposed of in a designated sharps container that is clearly labeled as containing
hazardous chemical waste.

Labware: Disposable labware (e.g., pipette tips, tubes) should be collected in a designated
hazardous waste bag or container.

Spill Cleanup Materials: Any materials used to clean up spills of GS-443902 trisodium (e.g.,
absorbent pads, wipes) must be treated as hazardous waste and disposed of accordingly.[4]
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5. Decontamination of Reusable Labware and Surfaces:

e Initial Decontamination: Thoroughly rinse reusable labware with a suitable solvent in which
GS-443902 trisodium is soluble (e.g., water). Collect this initial rinse as hazardous waste.

e Secondary Cleaning: After the initial decontamination, wash the labware with a standard
laboratory detergent and rinse thoroughly with water.

o Surface Decontamination: For work surfaces, use a suitable laboratory disinfectant or
cleaning agent. For known contamination, a solution of 10% bleach followed by a rinse with
water and then 70% ethanol is a common practice for deactivating many biological and
chemical contaminants.[5][6] All cleaning materials should be disposed of as hazardous
waste.

6. Waste Pickup and Final Disposal:

o Follow your institution's specific procedures for hazardous waste pickup. Ensure all waste
containers are properly labeled and sealed before collection by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[7]

Visualizing the Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of GS-443902
trisodium and associated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Safety and Disposal Procedures for GS-
443902 Trisodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828260#gs-443902-trisodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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